Cas no 1781926-58-6 (4-(3,5-difluoro-2-hydroxyphenyl)butanoic acid)

• Product Name: 4-(3,5-difluoro-2-hydroxyphenyl)butanoic acid
• CAS No: 1781926-58-6
• MF: C₁₀H₁₀F₂O₃
• MW: 216.181410312653
• CID: 6371430
• PubChem ID: 83886958
• Update Time: 2024-01-12

4-(3,5-difluoro-2-hydroxyphenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3,5-difluoro-2-hydroxyphenyl)butanoic acid
• 1781926-58-6
• EN300-1841369

• Inchi： 1S/C10H10F2O3/c11-7-4-6(2-1-3-9(13)14)10(15)8(12)5-7/h4-5,15H,1-3H2,(H,13,14)
• InChI Key： HKUNAQQZJZIECS-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(=C1O)CCCC(=O)O)F

Computed Properties

• Exact Mass: 216.05980050g/mol
• Monoisotopic Mass: 216.05980050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Fluorophenols